Cas no 1804436-55-2 (2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with iodine, methoxy, trifluoromethoxy, and carboxylic acid functional groups. Its distinct structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated pyridine scaffolds. The iodine moiety offers reactivity for cross-coupling reactions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. This compound is particularly useful in medicinal chemistry for designing bioactive molecules with improved pharmacokinetic properties. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid structure

1804436-55-2 structure

Product Name:2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid

CAS No:1804436-55-2

MF:C₈H₅F₃INO₄

MW:363.02928519249

CID:4833793

Update Time:2025-11-06

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid
- Inchi： 1S/C8H5F3INO4/c1-16-5-3(7(14)15)2-4(13-6(5)12)17-8(9,10)11/h2H,1H3,(H,14,15)
- InChI Key： XEJWGXQCSGKCLY-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(=O)O)=CC(=N1)OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 288
XLogP3: 2.6
Topological Polar Surface Area: 68.6

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093586-1g	2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid	1804436-55-2	97%	1g	$1,490.00	2022-04-02

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Additional information on 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804436-55-2)

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804436-55-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethoxy substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid as a key player in modern organic synthesis. Researchers are particularly intrigued by its potential in developing bioactive molecules, given the increasing demand for novel pharmaceutical intermediates. The compound's CAS No. 1804436-55-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of pyridine derivatives is their role in medicinal chemistry. The trifluoromethoxy group in this compound enhances its lipophilicity, a property highly valued in drug design for improving membrane permeability. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a hot topic in synthetic chemistry. These features align with current trends in precision medicine and targeted drug delivery.

From an industrial perspective, 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid is often explored for its potential in agrochemical applications. The trifluoromethoxy moiety is known to impart resistance to metabolic degradation, a desirable trait in crop protection chemicals. This has led to increased searches for CAS No. 1804436-55-2 among agrochemical researchers aiming to develop next-generation pesticides and herbicides.

The synthesis and characterization of 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid involve advanced techniques such as NMR spectroscopy and mass spectrometry, which are critical for ensuring purity and structural integrity. These analytical methods are frequently discussed in forums and publications, highlighting the compound's technical complexity. Its carboxylic acid group also opens doors for salt formation, a strategy widely used to improve solubility in pharmaceutical formulations.

Environmental and regulatory considerations are another area where pyridine-based compounds like CAS No. 1804436-55-2 are scrutinized. The trifluoromethoxy group, while beneficial for stability, has prompted studies on its environmental persistence. This aligns with the broader industry focus on green chemistry and sustainable synthesis, making the compound a subject of ongoing research into eco-friendly alternatives.

In summary, 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804436-55-2) is a multifaceted compound with applications spanning drug discovery, agrochemical development, and material science. Its unique structural features and functional groups make it a valuable asset in modern chemistry, addressing both scientific and industrial challenges. As research continues, this compound is likely to remain a focal point in discussions about innovative chemical solutions.